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Compound of Interest

Compound Name: 1-Methyl-2-(methylthio)imidazole

Cat. No.: B120105 Get Quote

Essential Safety and Handling Guide for 1-Methyl-2-
(methylthio)imidazole
For researchers, scientists, and drug development professionals, rigorous adherence to safety

protocols is paramount when handling specialized chemical reagents. This guide provides

essential, immediate safety and logistical information for the proper handling and disposal of 1-
Methyl-2-(methylthio)imidazole.

Chemical Profile:

Chemical Name: 1-Methyl-2-(methylthio)imidazole

CAS Number: 14486-52-3

Molecular Formula: C₅H₈N₂S

Known Synonyms: S-Methylmethimiazole

While a specific Safety Data Sheet (SDS) for 1-Methyl-2-(methylthio)imidazole is not readily

available, its structure, containing both an imidazole and a methylthio (thiol derivative)

functional group, dictates the necessary safety precautions. The imidazole moiety suggests

potential corrosive properties, while the methylthio group indicates a strong, unpleasant odor

and potential toxicity.[1][2][3]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling 1-Methyl-2-
(methylthio)imidazole, based on the hazards associated with its constituent functional groups.
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PPE Category Item Specifications Rationale

Engineering Controls Chemical Fume Hood
Certified and properly

functioning.

To mitigate inhalation

of vapors and control

the strong, unpleasant

odor characteristic of

thiols.[2][4]

Hand Protection
Chemical-resistant

gloves

Nitrile rubber gloves

are recommended.[1]

[5] A minimum

thickness of >0.11

mm is advisable.

Always inspect gloves

for pinholes or tears

before use.[5]

To prevent skin

contact and

absorption.

Eye and Face

Protection
Safety Goggles

Tightly fitting with

side-shields,

compliant with ANSI

Z87.1 standards.[5]

To protect the eyes

from splashes.

Face Shield

To be worn in addition

to goggles when there

is a significant risk of

splashing.[6][7]

Provides a broader

area of protection for

the face.

Skin and Body

Protection
Laboratory Coat

Fully buttoned, long-

sleeved, and

extending to the

wrists.[5]

To protect against

accidental splashes

and contamination of

personal clothing.

Respiratory Protection Respirator

A NIOSH-approved

respirator may be

necessary if working

outside of a fume

hood or if exposure

limits are exceeded.[7]

To prevent inhalation

of airborne particles or

vapors.
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Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to minimize exposure and

environmental impact.

Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[7]

Location: All handling of 1-Methyl-2-(methylthio)imidazole should be conducted within a

certified chemical fume hood to minimize inhalation exposure and control odor.[2][4]

Aliquoting and Transfer: Use appropriate tools and techniques to avoid generating aerosols

or dust.

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling.[7] Contaminated PPE should be removed and disposed of properly.[5]

Disposal Plan:

All waste contaminated with 1-Methyl-2-(methylthio)imidazole, including empty containers,

used PPE, and contaminated labware, must be disposed of as hazardous chemical waste.[7][8]

Waste Collection: Collect contaminated materials in a designated, labeled, and sealed

container.[7]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the chemical name.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Final Disposal: Follow your institution's and local regulations for the disposal of hazardous

chemical waste.

Emergency Procedures
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Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Scenario Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[5] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[5]

Seek immediate medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[9]

Small Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal as hazardous waste.

Ventilate the area.

Large Spill
Evacuate the area and contact your institution's

emergency response team.

Spill Response Workflow
The following diagram outlines the logical steps for responding to a chemical spill of 1-Methyl-
2-(methylthio)imidazole.
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Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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